Cas no 1445580-60-8 (5-Fluoro-MN-24)

• Product Name: 5-Fluoro-MN-24
• CAS No: 1445580-60-8
• MF: C₂₄H₂₃FN₂O
• MW: 374.450629472733
• CID: 1314841
• Update Time: 2025-07-22

5-Fluoro-MN-24 Chemical and Physical Properties

Names and Identifiers

• 1-(5-Fluoropentyl)-N-(1-naphthyl)-1H-indole-3-carboxamide
• 5-fluoro NNEI
• 5F-MN24
• 5F-Nnei
• 3T22QDP4D9
• 1-(5-fluoropentyl)-N-(naphthalen-1-yl)-1h-indole-3-carboxamide
• 5F-NNE1
• BCP13957
• Q21098948
• 1-(5-Fluoropentyl)-N-(1-naphthyl)indole-3-carboxamide
• 1H-Indole-3-carboxamide, 1-(5-fluoropentyl)-N-1-naphthalenyl-
• 5-Fluoro-MN-24

• Inchi： 1S/C24H23FN2O/c25-15-6-1-7-16-27-17-21(20-12-4-5-14-23(20)27)24(28)26-22-13-8-10-18-9-2-3-11-19(18)22/h2-5,8-14,17H,1,6-7,15-16H2,(H,26,28)
• InChI Key： DJKVOBZLMBHFKX-UHFFFAOYSA-N
• SMILES： FCCCCCN1C=C(C(NC2=CC=CC3C=CC=CC2=3)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 374.17944152 g/mol
• Monoisotopic Mass: 374.17944152 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 374.4
• XLogP3: 5.4
• Topological Polar Surface Area: 34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 5-Fluoro-MN-24

Introduction to Compound with CAS No. 1445580-60-8 and Product Name: 5-Fluoro-MN-24

The compound identified by the CAS number 1445580-60-8 and the product name 5-Fluoro-MN-24 represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The introduction of fluorine atoms into molecular structures is a well-documented strategy to enhance the pharmacological properties of drugs, including improved bioavailability, metabolic stability, and binding affinity. The specific modification at the 5-position of the MN core structure in 5-Fluoro-MN-24 underscores its tailored design for optimal therapeutic efficacy.

Recent research in the domain of fluorinated compounds has highlighted their role in developing next-generation therapeutics. The incorporation of fluorine at the 5-position in 5-Fluoro-MN-24 is particularly noteworthy, as it has been shown to influence both the electronic and steric properties of the molecule. This modification can lead to enhanced interactions with biological targets, thereby improving drug potency and selectivity. Studies have demonstrated that fluorinated analogs often exhibit superior pharmacokinetic profiles compared to their non-fluorinated counterparts, making them attractive candidates for further development.

The structural motif present in 5-Fluoro-MN-24 is derived from a well-studied scaffold known for its biological activity. The MN core structure has been extensively explored for its potential in various therapeutic areas, including oncology and anti-inflammatory applications. The introduction of a fluorine atom at the 5-position not only retains but also amplifies the inherent pharmacological properties of the parent compound. This strategic modification has been validated through computational modeling and experimental validation, confirming its positive impact on molecular interactions.

One of the most compelling aspects of 5-Fluoro-MN-24 is its potential in modulating enzyme activity. Fluorine atoms are known to affect hydrogen bonding patterns and electronic distributions within molecules, which can significantly alter enzyme-substrate interactions. In particular, studies have shown that fluorinated compounds can exhibit increased binding affinity to enzymes such as kinases and proteases, which are pivotal targets in many diseases. The specific fluorination at the 5-position in 5-Fluoro-MN-24 is designed to optimize these interactions, leading to more effective inhibition of target enzymes.

Moreover, the metabolic stability of 5-Fluoro-MN-24 has been a key focus of research. Fluorine atoms are renowned for their ability to enhance metabolic resistance, allowing drugs to remain active in vivo for longer periods. This property is particularly valuable in chronic disease management, where sustained drug exposure is often required for therapeutic efficacy. The metabolic fate of 5-Fluoro-MN-24 has been thoroughly investigated using advanced analytical techniques, revealing a favorable profile with minimal degradation under physiological conditions.

The synthesis of 5-Fluoro-MN-24 represents a sophisticated application of modern organic chemistry techniques. The introduction of fluorine at the 5-position necessitates precise synthetic methodologies to ensure regioselectivity and high yield. Researchers have employed state-of-the-art techniques such as transition metal-catalyzed cross-coupling reactions and electrochemical fluorination to achieve this modification efficiently. These synthetic advancements not only facilitate the production of 5-Fluoro-MN-24 but also pave the way for similar modifications in other drug candidates.

In clinical settings, preliminary studies on 5-Fluoro-MN-24 have shown promising results in preclinical models. These studies have focused on evaluating its efficacy against specific disease targets, with early data suggesting significant therapeutic potential. The compound's ability to interact selectively with biological markers while maintaining favorable pharmacokinetic properties makes it an attractive candidate for further clinical development. Future studies are planned to expand upon these findings, providing deeper insights into its mechanisms of action and potential therapeutic applications.

The regulatory landscape for fluorinated compounds is also evolving, reflecting their growing importance in drug development. Regulatory agencies recognize the unique challenges and opportunities presented by fluorinated molecules, leading to more nuanced guidelines for their approval. As such, compounds like 5-Fluoro-MN-24 are being scrutinized under these evolving frameworks to ensure both safety and efficacy before reaching clinical use. This careful oversight underscores the importance of rigorous scientific investigation in bringing innovative therapeutics to market.

In conclusion, 5-Fluoro-MN-24, identified by CAS number 1445580-60-8, represents a cutting-edge development in pharmaceutical chemistry. Its unique structural features, particularly the fluorination at the 5-position, contribute to enhanced pharmacological properties that make it a promising candidate for various therapeutic applications. Ongoing research continues to elucidate its mechanisms of action and explore new avenues for clinical use, reinforcing its significance in modern drug discovery efforts.